11,13-Dimethyl-5-[(pyridin-3-yl)methyl]-4,5,7,11,13-pentaazatricyclo[7.4.0.0,2,6]trideca-1(9),2(6),3,7-tetraene-10,12-dione

Specification

• Molecular Formula: C16H14N6O2
• Molecular Weight: 322.32 g/mol
• IUPAC Name: 11,13-dimethyl-5-(pyridin-3-ylmethyl)-4,5,7,11,13-pentazatricyclo[7.4.0.02,6]trideca-1,3,6,8-tetraene-10,12-dione
• Standard InChI: InChI=1S/C16H14N6O2/c1-20-13-11-8-19-22(9-10-4-3-5-17-6-10)14(11)18-7-12(13)15(23)21(2)16(20)24/h3-8H,9H2,1-2H3
• Standard InChI Key: ZAUHZTOESGMBSO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C3C=NN(C3=NC=C2C(=O)N(C1=O)C)CC4=CN=CC=C4

Introduction

11,13-Dimethyl-5-[(pyridin-3-yl)methyl]-4,5,7,11,13-pentaazatricyclo[7.4.0.0,2,6]trideca-1(9),2(6),3,7-tetraene-10,12-dione is a complex organic compound characterized by its intricate polycyclic structure and multiple nitrogen atoms within its framework. This compound features a tricyclic system with five nitrogen atoms and various functional groups that contribute to its unique chemical properties. The presence of a pyridine ring enhances its potential for biological activity, making it a subject of interest in medicinal chemistry.

Synthesis and Chemical Reactivity

The synthesis of this compound typically involves multi-step synthetic routes. Due to its complex structure, it is likely that various organic reactions such as condensation, cyclization, and substitution reactions are employed. The chemical reactivity of this compound can be attributed to the multiple functional groups present in its structure, including the pyridine ring and the multiple nitrogen-containing rings.

Biological Activity and Potential Applications

Compounds with similar structures often exhibit significant biological activities, including anticancer, antimicrobial, and enzyme inhibition properties. While specific biological activities of 11,13-Dimethyl-5-[(pyridin-3-yl)methyl]-4,5,7,11,13-pentaazatricyclo[7.4.0.0,2,6]trideca-1(9),2(6),3,7-tetraene-10,12-dione have not been extensively documented, its structural features suggest potential applications in medicinal chemistry.

Comparison with Similar Compounds

Other compounds featuring pyridine rings and complex nitrogen-containing structures have shown various biological activities:

Compound Name	Structural Features	Biological Activity
5-(Pyridin-3-yloxy)-2-methylbenzamide	Pyridine ring; amide group	Anticancer activity
4-(Pyridin-3-yloxy)aniline	Aromatic amine; ether linkage	Antimicrobial properties
1-(Pyridin-3-yloxy)-2-naphthalenamine	Naphthalene derivative; ether linkage	Enzyme inhibition

These compounds exhibit varying degrees of biological activity and structural characteristics but are distinct from 11,13-Dimethyl-5-[(pyridin-3-yl)methyl]-4,5,7,11,13-pentaazatricyclo[7.4.0.0,2,6]trideca-1(9),2(6),3,7-tetraene-10,12-dione due to their different core structures and substituents.